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Compound of Interest

Compound Name:
2-Bromo-5-hydroxyisonicotinic

acid

CAS No.: 1196156-65-6

Cat. No.: B3220440

Get Quote

Prepared by: Your Senior Application Scientist

Welcome to the technical support center for the synthesis of 2-Bromo-5-hydroxyisonicotinic
acid (CAS 913836-16-5). This guide is designed for researchers, chemists, and process

development professionals. It provides in-depth troubleshooting advice and answers to

frequently asked questions, ensuring your synthesis scale-up is both efficient and successful.

Our approach is grounded in established chemical principles and practical, field-tested

experience.

Recommended Synthetic Pathway
Scaling up the synthesis of a multi-functionalized heterocyclic compound like 2-Bromo-5-
hydroxyisonicotinic acid requires a robust and reproducible route. We propose a three-step

synthesis starting from the readily available 2-Amino-5-methoxypyridine. This pathway offers

reliable transformations and intermediates that can be well-characterized, which is critical for

process control.
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2-Amino-5-methoxypyridine 2-Bromo-5-methoxypyridine

 Step 1: Sandmeyer Reaction
 (NaNO₂, HBr, CuBr) 2-Bromo-5-methoxy-

isonicotinic Acid

 Step 2: Directed Lithiation
 & Carboxylation
 (n-BuLi, CO₂) 2-Bromo-5-hydroxy-

isonicotinic Acid

 Step 3: Demethylation
 (e.g., L-selectride or BBr₃) 

Diazotization

Radical-Nucleophilic Substitution

2-Amino-5-methoxypyridine

Diazonium Salt

NaNO₂, H⁺

Aryl Radical

+ Cu(I)Br
- N₂

- Cu(II)Br

2-Bromo-5-methoxypyridine

+ Cu(II)Br₂
- Cu(I)Br

Click to download full resolution via product page
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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